Cas no 1016500-29-0 (4-Methoxy-2,3,5-trimethylbenzene-1-sulfonyl chloride)

• Product Name: 4-Methoxy-2,3,5-trimethylbenzene-1-sulfonyl chloride
• CAS No: 1016500-29-0
• MF: C₁₀H₁₃ClO₃S
• MW: 248.726421117783
• CID: 1088271
• PubChem ID: 20118715
• Update Time: 2025-04-20

4-Methoxy-2,3,5-trimethylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2,3,5-trimethylbenzene-1-sulfonyl chloride
• 4-Methoxy-2,3,5-trimethylbenzenesulfonyl chloride
• 4-methoxy-2,3,5-trimethylbenzenesulfonyl chloride(SALTDATA: FREE)
• 1016500-29-0
• SCHEMBL1038076
• HJTXBIBJKUBWEQ-UHFFFAOYSA-N
• AKOS000160004

• MDL： MFCD09813955
• Inchi： 1S/C10H13ClO3S/c1-6-5-9(15(11,12)13)7(2)8(3)10(6)14-4/h5H,1-4H3
• InChI Key： HJTXBIBJKUBWEQ-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(C)=C(C(C)=C1C)OC)(=O)=O

Computed Properties

• Exact Mass: 248.0273931g/mol
• Monoisotopic Mass: 248.0273931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides